Cas no 54831-69-5 (Dinoprostone tromethamine)

Dinoprostone tromethamine structure
Dinoprostone tromethamine structure
Product Name:Dinoprostone tromethamine
CAS No:54831-69-5
MF:C24H43NO8
MW:473.600128412247
CID:2843491
Update Time:2023-08-07

Dinoprostone tromethamine Chemical and Physical Properties

Names and Identifiers

    • Dinoprostone tromethamine
    • E318553LJ7
    • Prostaglandin E2alpha tromethamine salt
    • Q27276799
    • Inchi: 1S/C20H32O5.C4H11NO3/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25;5-4(1-6,2-7)3-8/h4,7,12-13,15-17,19,21,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25);6-8H,1-3,5H2/b7-4-,13-12+;/t15-,16+,17+,19+;/m0./s1
    • InChI Key: HNMGGLHQYYEEPD-FNCSRODBSA-N
    • SMILES: O[C@@H]1CC([C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)=O.OCC(CO)(CO)N

Computed Properties

  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 15
  • Complexity: 523
  • Topological Polar Surface Area: 182
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